Cas no 62702-63-0 (2-Thiophenecarboxaldehyde, 5-(tetradecylthio)-)

• Product Name: 2-Thiophenecarboxaldehyde, 5-(tetradecylthio)-
• CAS No: 62702-63-0
• MF: C₁₉H₃₂OS₂
• MW: 340.586783409119
• CID: 434694
• PubChem ID: 21450458
• Update Time: 2025-04-19

2-Thiophenecarboxaldehyde, 5-(tetradecylthio)- Chemical and Physical Properties

Names and Identifiers

• 2-Thiophenecarboxaldehyde, 5-(tetradecylthio)-
• 5-tetradecylsulfanylthiophene-2-carbaldehyde
• 5-(TETRADECYLSULFANYL)THIOPHENE-2-CARBALDEHYDE
• 62702-63-0
• DTXSID30614093
• SCHEMBL11720811

• Inchi： 1S/C19H32OS2/c1-2-3-4-5-6-7-8-9-10-11-12-13-16-21-19-15-14-18(17-20)22-19/h14-15,17H,2-13,16H2,1H3
• InChI Key： XTVICLRUJVXPHM-UHFFFAOYSA-N
• SMILES： S(C1=CC=C(C=O)S1)CCCCCCCCCCCCCC

Computed Properties

• Exact Mass: 340.18966
• Monoisotopic Mass: 340.18945799g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 15
• Complexity: 258
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 8.9
• Topological Polar Surface Area: 70.6Ų

Experimental Properties

• PSA: 17.07